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Compound of Interest

Compound Name: 2-Chloro-1-iodo-3-methylbenzene

Cat. No.: B039796

Essential Safety and Handling Guide for 2-Chloro-1-
iodo-3-methylbenzene

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Chloro-1-iodo-3-methylbenzene (CAS No: 116632-40-7). Adherence to these procedures is
vital for ensuring the safety of laboratory personnel and minimizing environmental impact.

Hazard Summary & Quantitative Data

2-Chloro-1-iodo-3-methylbenzene is classified as a hazardous substance. While specific
occupational exposure limits have not been established, related compounds are known to
cause skin, eye, and respiratory irritation.[1][2][3] The primary hazards are associated with
direct contact and inhalation.
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Property Value Source
CAS Number 116632-40-7 [4][5][6]
Molecular Formula C7HeClI [5]
Molecular Weight 252.48 g/mol [11[2][5]
Physical Form Solid [1]

Causes skin irritation (H315),

Causes serious eye

Known Hazards damagel/irritation (H318/H319), [1][2][3]
May cause respiratory irritation
(H335)

Signal Word Danger / Warning [1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following
equipment is mandatory when handling 2-Chloro-1-iodo-3-methylbenzene:

o Eye and Face Protection: Chemical splash goggles are required at all times.[7] If there is a
significant risk of splashing, a face shield should be worn in addition to goggles.[8][9]

e Skin Protection:

o Gloves: Chemical-resistant gloves are essential. Nitrile gloves are suitable for protection
against incidental splashes.[7] For prolonged contact or immersion, gloves made of Viton
or Silver Shield are recommended due to their high resistance to aromatic and chlorinated
solvents.[7] Always inspect gloves for tears or degradation before use and remove them
properly to avoid skin contamination.

o Protective Clothing: A standard laboratory coat must be worn and fully buttoned. For
procedures with a higher risk of contamination, a chemically impervious apron or suit is
recommended.[9][10]
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» Respiratory Protection: All handling of 2-Chloro-1-iodo-3-methylbenzene powder should be
performed within a certified chemical fume hood to prevent inhalation of dust particles.[11]
[12] If a fume hood is not available or if aerosolization is possible, a full-face air-purifying
respirator with appropriate cartridges should be used.[8]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for the safe handling of 2-Chloro-1-iodo-3-
methylbenzene from preparation to immediate cleanup.

1. Preparation and Precautionary Measures

» Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the
specific procedure.

o Safety Equipment Check: Ensure that a safety shower and eyewash station are readily
accessible and unobstructed.[13]

e Fume Hood: Verify that the chemical fume hood is functioning correctly.

o Gather Materials: Assemble all necessary equipment, including the chemical container,
spatulas, weighing paper, and reaction vessels, within the fume hood to minimize movement
of the hazardous material.

2. Handling the Chemical

¢ Location: Conduct all manipulations, including weighing and transferring, of 2-Chloro-1-
iodo-3-methylbenzene inside a certified chemical fume hood.[12]

¢ Dispensing: Use a dedicated spatula for handling the solid. Avoid creating dust by handling
the material gently.

« Spill Prevention: Place the container on a stable surface within the fume hood. Use
secondary containment (e.g., a tray) when transporting the chemical.

3. Emergency Spill Response

o Evacuation: If a spill occurs outside of the fume hood, evacuate the immediate area.
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o Containment: For small spills within the fume hood, cover the spill with an inert absorbent
material such as sand, silica gel, or a universal binder.[14] Do not use combustible materials
like sawdust.

o Cleanup: Carefully sweep up the absorbed material and place it into a clearly labeled, sealed
container for hazardous waste disposal.[14]

o Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by
soap and water. All cleaning materials must be disposed of as hazardous waste.

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

1. Waste Segregation

o Chemical Waste: All excess 2-Chloro-1-iodo-3-methylbenzene and any reaction
byproducts must be collected in a designated hazardous waste container. The container
should be clearly labeled with the chemical name and hazard warnings.[12]

» Contaminated Materials: Dispose of all contaminated items, including gloves, weighing
paper, and disposable lab coats, in a separate, clearly labeled hazardous waste container.
[14] Do not mix with general laboratory trash.

2. Container Management

» Keep waste containers tightly closed when not in use and store them in a well-ventilated,
designated satellite accumulation area.[13][14]

¢ Do not overfill waste containers.
3. Final Disposal

» Arrange for the pickup and disposal of all hazardous waste through your institution's
Environmental Health and Safety (EHS) office, following all local and national regulations.
[12]
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Caption: Workflow for handling 2-Chloro-1-iodo-3-methylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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